molecular formula C9H7ClN2S B11891261 2-Chloro-4-(thiazol-5-yl)aniline

2-Chloro-4-(thiazol-5-yl)aniline

Cat. No.: B11891261
M. Wt: 210.68 g/mol
InChI Key: YPJQAYAXHPRJBW-UHFFFAOYSA-N
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Description

2-Chloro-4-(thiazol-5-yl)aniline is an organic compound that belongs to the class of thiazole derivatives Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(thiazol-5-yl)aniline typically involves the reaction of 2-chloroaniline with thiazole derivatives under specific conditions. One common method involves the use of a coupling reaction between 2-chloroaniline and 2-bromo-1-(thiazol-5-yl)ethanone in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and cost-effectiveness. This could include the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(thiazol-5-yl)aniline can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-Chloro-4-(thiazol-5-yl)aniline has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-Chloro-4-(thiazol-5-yl)aniline depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors involved in disease pathways. For example, it could inhibit bacterial enzymes, leading to antimicrobial effects, or interfere with cancer cell proliferation by targeting specific molecular pathways .

Comparison with Similar Compounds

Similar Compounds

  • 2-Chloro-4-(thiazol-2-yl)aniline
  • 2-Chloro-4-(thiazol-4-yl)aniline
  • 2-Chloro-4-(thiazol-3-yl)aniline

Uniqueness

2-Chloro-4-(thiazol-5-yl)aniline is unique due to the position of the thiazole ring, which can influence its reactivity and biological activity. The specific arrangement of atoms in the thiazole ring can lead to different interactions with biological targets, making it a valuable compound for various applications .

Properties

Molecular Formula

C9H7ClN2S

Molecular Weight

210.68 g/mol

IUPAC Name

2-chloro-4-(1,3-thiazol-5-yl)aniline

InChI

InChI=1S/C9H7ClN2S/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H,11H2

InChI Key

YPJQAYAXHPRJBW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CN=CS2)Cl)N

Origin of Product

United States

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